Cas no 2680771-72-4 (3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid
• CAS No: 2680771-72-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 5649837
• PubChem ID: 165908983
• Update Time: 2025-05-20

3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680771-72-4
• 3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-oxazole-5-carboxylic acid
• EN300-28274723
• 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C9H10N2O5/c1-3-4-15-9(14)10-6-5(2)11-16-7(6)8(12)13/h3H,1,4H2,2H3,(H,10,14)(H,12,13)
• InChI Key： QFZYMYXULYCSFU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C(C)=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic Acid (CAS No. 2680771-72-4)

3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid, identified by its CAS number 2680771-72-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a 3-methyl substituent and a (prop-2-en-1-yloxy)carbonylamino side chain, makes it a subject of intense interest for researchers exploring novel drug candidates.

The chemical structure of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid encompasses several key functional groups that contribute to its unique reactivity and biological properties. The oxazole ring itself is a heterocyclic compound that often serves as a scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and pi-stacking interactions with biological targets. Additionally, the presence of the 3-methyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target binding affinity.

The (prop-2-en-1-yloxy)carbonylamino moiety introduces an amide bond and an unsaturated aliphatic chain, which can influence both the solubility and metabolic stability of the compound. This particular functional group has been explored in various drug development pipelines for its ability to modulate enzyme activity and receptor interactions. Recent studies have highlighted the potential of oxazole derivatives in addressing inflammatory and infectious diseases, making 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid a promising candidate for further investigation.

In the realm of drug discovery, the synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the (prop-2-en-1-yloxy)carbonylamino group necessitates careful consideration of protecting group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in high-throughput screening campaigns and lead optimization processes.

The biological activity of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid has been evaluated in several preclinical studies. These investigations have revealed potential mechanisms of action related to modulation of cellular signaling pathways and enzyme inhibition. For instance, preliminary data suggest that this compound may interact with kinases and other protein targets involved in cancer progression and immune responses. Such findings underscore the importance of oxazole derivatives as versatile pharmacophores in modern drug design.

The pharmacokinetic profile of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid is another critical aspect that has been examined by researchers. The combination of lipophilic and hydrophilic elements in its structure suggests potential for oral bioavailability and systemic distribution. However, further studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties. These insights will be essential for optimizing dosing regimens and minimizing off-target effects in clinical settings.

The role of computational chemistry in understanding the behavior of 3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}-1,2-oxazole-5-carboxylic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interaction modes with biological targets. These simulations provide valuable guidance for experimental design and help identify structural modifications that could enhance therapeutic efficacy. The integration of computational methods with experimental approaches has accelerated the pace of drug discovery significantly.

In conclusion, 3-methyl-4-{(prop-2-enyl-oxy)carbonylamino}-1,2 oxazole -5 carboxylic acid (CAS No. 2680771724) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and promising biological activities make it a compelling subject for further research. As advancements continue to emerge in synthetic chemistry and computational biology, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.